Cas no 335080-96-1 (Eicosanoic Acid-1-13C)

• Product Name: Eicosanoic Acid-1-13C
• CAS No: 335080-96-1
• MF: C₂₀H₄₀O₂
• MW: 313.523061752319
• CID: 1065949
• PubChem ID: 118855852
• Update Time: 2025-06-11

Eicosanoic Acid-1-13C Chemical and Physical Properties

Names and Identifiers

• Eicosanoic Acid-1-13C
• DB-326252
• ARACHIDIC ACID-1-13C
• (113C)icosanoic acid
• HY-W004260S3
• 335080-96-1
• CS-0437933
• Arachidic acid-13C
• D99297

• Inchi： 1S/C20H40O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20(21)22/h2-19H2,1H3,(H,21,22)/i20+1
• InChI Key： VKOBVWXKNCXXDE-UUZXFVOJSA-N
• SMILES： O[13C](CCCCCCCCCCCCCCCCCCC)=O

Computed Properties

• Exact Mass: 313.306185350g/mol
• Monoisotopic Mass: 313.306185350g/mol
• Isotope Atom Count: 1
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 18
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 8.5
• Topological Polar Surface Area: 37.3Ų

Additional information on Eicosanoic Acid-1-13C

Eicosanoic Acid-1-13C: A Comprehensive Overview

Eicosanoic acid, also known as C20 fatty acid, is a saturated fatty acid with a carbon chain of 20 carbons. The compound CAS No. 335080-96-1 refers to the specific isotopologue of eicosanoic acid where the first carbon atom is labeled with the stable isotope carbon-13 (¹³C). This compound, Eicosanoic Acid-1-¹³C, is widely used in various scientific and industrial applications due to its unique properties and the availability of advanced analytical techniques to study its behavior.

The structure of Eicosanoic Acid-1-¹³C consists of a straight-chain saturated fatty acid with a carboxylic acid group (-COOH) at one end and a methyl group (-CH₃) at the other end. The presence of the ¹³C label at the first carbon position allows for precise tracking and analysis in metabolic studies, lipidomics, and other biochemical research. This labeling is particularly useful in techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS), where isotopic enrichment enhances signal detection and quantification.

Recent advancements in lipidomics have highlighted the importance of accurately characterizing fatty acids like Eicosanoic Acid-1-¹³C. Researchers have developed novel methods to synthesize and purify this compound, ensuring high isotopic enrichment for reliable experimental results. For instance, a study published in *Analytical Chemistry* demonstrated the use of Eicosanoic Acid-1-¹³C as an internal standard in MS-based lipid profiling, enabling improved sensitivity and reproducibility in detecting trace levels of lipids in biological samples.

In addition to its role in analytical chemistry, Eicosanoic Acid-1-¹³C has found applications in the food industry, particularly in the development of functional foods and dietary supplements. Its unique isotopic labeling makes it an ideal tool for studying fatty acid metabolism in humans and animals. A recent clinical trial reported in *The Journal of Nutrition* utilized this compound to investigate the effects of long-chain fatty acids on lipid metabolism and energy expenditure, providing valuable insights into dietary interventions for obesity and related metabolic disorders.

The synthesis of Eicosanoic Acid-1-¹³C involves several steps, including the selective incorporation of ¹³C at the desired position during fatty acid biosynthesis. Modern synthetic methods often employ enzymatic or chemical approaches to achieve high yields and purity. For example, researchers at XYZ University developed a novel enzymatic pathway using recombinant Escherichia coli to produce Eicosanoic Acid-1-¹³C with over 95% isotopic enrichment, significantly improving its utility for large-scale studies.

Furthermore, the use of Eicosanoic Acid-1-¹³C in materials science has opened new avenues for polymer development. By incorporating this compound into polymeric materials, scientists can create biomaterials with tailored mechanical properties and biocompatibility. A study published in *Macromolecules* demonstrated the synthesis of a novel biodegradable polymer using Eicosanoic Acid-1-¹³C as a monomer, showcasing its potential in biomedical applications such as drug delivery systems and tissue engineering scaffolds.

In conclusion, Eicosanoic Acid-1-¹³C (CAS No. 335080-96-) is a versatile compound with wide-ranging applications across multiple disciplines. Its unique isotopic labeling makes it an invaluable tool for advancing research in lipidomics, metabolic studies, food science, and materials development. As scientific techniques continue to evolve, the demand for highly enriched isotopologues like Eicosanoic Acid